sodium;2-acetamido-3-(1H-indol-3-yl)propanoate

• IUPAC Name: sodium;2-acetamido-3-(1H-indol-3-yl)propanoate
• InChI: InChI=1S/C13H14N2O3.Na/c1-8(16)15-12(13(17)18)6-9-7-14-11-5-3-2-4-10(9)11;/h2-5,7,12,14H,6H2,1H3,(H,15,16)(H,17,18);/q;+1/p-1
• InChI Key: UQSHZBSQKMVQBS-UHFFFAOYSA-M
• Canonical SMILES: CC(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)[O-].[Na+]
• Molecular Formula: C13H13N2NaO3
• Molecular Weight: 268.24 g/mol

Description

sodium;2-acetamido-3-(1H-indol-3-yl)propanoate is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Chemical Reactions Analysis

sodium;2-acetamido-3-(1H-indol-3-yl)propanoate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and specific catalysts. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

sodium;2-acetamido-3-(1H-indol-3-yl)propanoate has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it plays a role in studying cellular mechanisms and pathways. In medicine, it has potential therapeutic applications, although further research is needed to fully understand its efficacy and safety. In industry, this compound is used in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of sodium;2-acetamido-3-(1H-indol-3-yl)propanoate involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved vary depending on the specific application and context in which the compound is used.

Comparison with Similar Compounds

sodium;2-acetamido-3-(1H-indol-3-yl)propanoate can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and properties. this compound stands out due to its specific applications and the unique effects it exerts on molecular targets and pathways.

Conclusion

This compound is a versatile compound with significant potential in various scientific fields. Its unique properties and applications make it a valuable tool for researchers and industry professionals. Further research and development are needed to fully explore its potential and optimize its use in different contexts.